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Abstract
This document provides detailed protocols for the preparation of stock solutions of DPM-1001,

a potent and selective non-competitive inhibitor of protein-tyrosine phosphatase 1B (PTP1B).[1]

[2][3] Accurate preparation of stock solutions is critical for ensuring the reproducibility and

reliability of experimental results. The following sections detail the chemical properties of DPM-
1001, recommend solvents and storage conditions, and provide step-by-step instructions for

preparing solutions for both in vitro and in vivo applications.

Introduction to DPM-1001
DPM-1001 is an orally bioavailable small molecule that has garnered significant interest for its

therapeutic potential in metabolic diseases and oncology.[4][5][6] It functions as a non-

competitive inhibitor of PTP1B, a key negative regulator of insulin and leptin signaling

pathways.[2][4][5] By inhibiting PTP1B, DPM-1001 enhances insulin and leptin sensitivity,

making it a promising candidate for the treatment of type 2 diabetes and obesity.[4][7]

Additionally, DPM-1001 has been identified as a specific copper chelator, with potential

applications in the treatment of Wilson's disease.[6][8]
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A comprehensive understanding of the physicochemical properties of DPM-1001 is essential

for its proper handling and use in experimental settings.

Property Value Reference

Molecular Formula C₃₅H₅₇N₃O₃ [3]

Molecular Weight 567.85 g/mol [1]

CAS Number 1471172-27-6 [2]

Appearance Solid powder [3]

Purity >98% [3]

IC₅₀ 100 nM for PTP1B [1][2]

Stock Solution Preparation: In Vitro Use
For cellular assays and other in vitro experiments, Dimethyl Sulfoxide (DMSO) is the

recommended solvent for preparing DPM-1001 stock solutions.

Materials
DPM-1001 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)

Protocol for a 10 mM DMSO Stock Solution
Equilibrate: Allow the DPM-1001 powder vial to reach room temperature before opening to

prevent moisture condensation.
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Weigh: Accurately weigh the desired amount of DPM-1001 powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 5.68 mg of DPM-1001.

Dissolve: Add the appropriate volume of DMSO to the DPM-1001 powder. For a 10 mM

stock, if you weighed 5.68 mg, add 1 mL of DMSO.

Mix: Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(up to 60°C) and sonication can be used to aid dissolution if necessary.[2] Ensure the final

solution is clear.

Aliquot: Dispense the stock solution into smaller, single-use aliquots to avoid repeated

freeze-thaw cycles.

Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 1 year).[1][2]

Molarity Calculation Table for DPM-1001 (MW: 567.85)
Desired Concentration

Volume of DMSO to add to
1 mg DPM-1001

Volume of DMSO to add to
5 mg DPM-1001

1 mM 1.7610 mL 8.805 mL

5 mM 0.3522 mL 1.761 mL

10 mM 0.1761 mL 0.8805 mL

Working Solution Preparation: In Vivo Use
For animal studies, DPM-1001 can be formulated for oral or intraperitoneal administration. A

common approach involves creating a vehicle solution containing co-solvents to ensure

solubility and bioavailability.

Recommended Vehicle Formulations
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Formulation Components Solubility

PEG300/Tween-80/Saline
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 5 mg/mL

SBE-β-CD/Saline
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 5 mg/mL

Corn Oil 10% DMSO, 90% Corn Oil ≥ 5 mg/mL

Data sourced from MedchemExpress.[2]

Protocol for a 5 mg/mL Formulation in PEG300/Tween-
80/Saline

Prepare High-Concentration DMSO Stock: Prepare a 50 mg/mL stock solution of DPM-1001
in DMSO as described in the in vitro protocol.

Mix Co-solvents: In a sterile tube, add 100 µL of the 50 mg/mL DPM-1001 DMSO stock to

400 µL of PEG300. Mix thoroughly.

Add Surfactant: To the mixture, add 50 µL of Tween-80 and mix until the solution is

homogeneous.

Add Saline: Add 450 µL of sterile saline to bring the final volume to 1 mL. This results in a

final DPM-1001 concentration of 5 mg/mL.

Final Mix: Vortex the solution gently to ensure it is well-mixed. The final solution should be

clear.

Stability and Storage
Proper storage of DPM-1001, both in its powdered form and in solution, is crucial to maintain its

activity.
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Form
Storage
Temperature

Duration Notes

Powder -20°C 3 years
Store in a dry, dark

place.[1][3]

DMSO Stock Solution -20°C 1 month
Avoid repeated

freeze-thaw cycles.[2]

DMSO Stock Solution -80°C 1 year
Preferred for long-

term storage.[1]

DPM-1001 Mechanism of Action: PTP1B Signaling
Pathway
DPM-1001 enhances cellular signaling by inhibiting PTP1B, a phosphatase that

dephosphorylates and thereby inactivates key signaling proteins like the insulin receptor (IR)

and the Janus kinase 2 (JAK2), which is associated with the leptin receptor (LEPR).
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Caption: DPM-1001 inhibits PTP1B, enhancing insulin and leptin signaling.

Experimental Workflow for Stock Preparation
The following diagram outlines the general workflow for preparing DPM-1001 stock solutions

for experimental use.
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Caption: Workflow for preparing DPM-1001 stock solutions.

Conclusion
The protocols outlined in this document provide a standardized approach to the preparation of

DPM-1001 stock solutions. Adherence to these guidelines for solvent selection, concentration

calculations, and storage conditions will contribute to the integrity and reproducibility of

research findings. For specific experimental applications, further optimization of concentrations

and vehicle formulations may be necessary. Always refer to the manufacturer's product data

sheet for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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